Cas no 89540-39-6 (Benzoic acid, 3-(fluoromethyl)-, methyl ester)

• Product Name: Benzoic acid, 3-(fluoromethyl)-, methyl ester
• CAS No: 89540-39-6
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 597293
• PubChem ID: 69490025
• Update Time: 2025-04-19

Benzoic acid, 3-(fluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(fluoromethyl)-, methyl ester
• methyl 3-(fluoromethyl)benzoate
• 89540-39-6
• DTXSID40740650
• SCHEMBL5564526

• Inchi： 1S/C9H9FO2/c1-12-9(11)8-4-2-3-7(5-8)6-10/h2-5H,6H2,1H3
• InChI Key： WYBKEJWVNCDIIR-UHFFFAOYSA-N
• SMILES： FCC1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 168.05865769g/mol
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters